Cas no 24071-99-6 (Ethyl 5-oxononanoate)

Ethyl 5-oxononanoate is a versatile ester compound characterized by its ketone functionality at the fifth carbon position. This structure imparts reactivity useful in organic synthesis, particularly as an intermediate in the production of fragrances, flavors, and pharmaceuticals. Its balanced lipophilicity and carbonyl group make it suitable for cross-coupling reactions and condensation processes. The ethyl ester moiety enhances solubility in organic solvents, facilitating handling in laboratory and industrial settings. The compound’s stability under standard conditions ensures reliable performance in multi-step synthetic pathways. Its applications extend to agrochemicals and specialty chemicals, where its functional groups enable further derivatization. Ethyl 5-oxononanoate is valued for its synthetic flexibility and consistent purity.
Ethyl 5-oxononanoate structure
Ethyl 5-oxononanoate structure
Product Name:Ethyl 5-oxononanoate
CAS No:24071-99-6
MF:C11H20O3
MW:200.274703979492
CID:1067997
PubChem ID:13871883
Update Time:2025-05-21

Ethyl 5-oxononanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-oxononanoate
    • 5-Oxononancarbonsaeureethylester
    • Ethyl-5-oxo-nonanoat
    • Nonanoic acid,5-oxo-,ethyl ester
    • DTXSID00551643
    • ethyl-5-oxo-nonanoate
    • SCHEMBL8466386
    • ETHYL5-OXONONANOATE
    • AKOS016022940
    • MFCD01320341
    • 24071-99-6
    • MDL: MFCD01320341
    • Inchi: 1S/C11H20O3/c1-3-5-7-10(12)8-6-9-11(13)14-4-2/h3-9H2,1-2H3
    • InChI Key: PVFPEHUCRNRCCE-UHFFFAOYSA-N
    • SMILES: O=C(CCCC(=O)OCC)CCCC

Computed Properties

  • Exact Mass: 200.14100
  • Monoisotopic Mass: 200.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.47910

Ethyl 5-oxononanoate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 5-oxononanoate Pricemore >>

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Additional information on Ethyl 5-oxononanoate

Research Brief on Ethyl 5-oxononanoate (CAS: 24071-99-6): Recent Advances and Applications in Chemical Biology and Medicine

Ethyl 5-oxononanoate (CAS: 24071-99-6) is a chemical compound that has garnered increasing attention in the fields of chemical biology and medicinal chemistry due to its versatile applications as a synthetic intermediate and potential bioactive molecule. Recent studies have explored its role in the synthesis of complex organic molecules, its biochemical interactions, and its therapeutic potential. This research brief aims to summarize the latest findings related to Ethyl 5-oxononanoate, highlighting its significance in current scientific endeavors.

One of the primary areas of interest is the compound's utility in organic synthesis. Ethyl 5-oxononanoate serves as a key intermediate in the production of various esters and ketones, which are foundational building blocks for pharmaceuticals and agrochemicals. Recent publications have demonstrated innovative synthetic routes utilizing this compound, emphasizing its efficiency and selectivity in multi-step reactions. For instance, a 2023 study published in the Journal of Organic Chemistry detailed a novel catalytic process that leverages Ethyl 5-oxononanoate to achieve high yields of enantiomerically pure products, a critical advancement for drug development.

In addition to its synthetic applications, Ethyl 5-oxononanoate has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate antimicrobial properties against Gram-positive bacteria. Researchers are now focusing on structural modifications to enhance its efficacy and reduce cytotoxicity, as reported in a recent Bioorganic & Medicinal Chemistry Letters article. These findings open new avenues for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Furthermore, the compound's role in metabolic pathways has been a subject of exploration. A 2024 study in Chemical Biology & Drug Design revealed that Ethyl 5-oxononanoate can modulate specific enzymatic activities involved in lipid metabolism. This discovery has implications for metabolic disorder research, particularly in understanding and treating conditions like obesity and diabetes. The study employed advanced spectroscopic techniques and computational modeling to elucidate the compound's mechanism of action, providing a robust foundation for future investigations.

Despite these promising developments, challenges remain in the practical application of Ethyl 5-oxononanoate. Issues such as scalability in synthesis, stability under physiological conditions, and precise targeting in biological systems need to be addressed. Collaborative efforts between chemists and biologists are essential to overcome these hurdles, as highlighted in a recent review published in ACS Medicinal Chemistry Letters. The review calls for interdisciplinary approaches to fully harness the potential of this compound in drug discovery and development.

In conclusion, Ethyl 5-oxononanoate (CAS: 24071-99-6) represents a valuable asset in chemical biology and medicinal research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility and potential for future innovations. Continued research efforts are expected to yield deeper insights into its applications, paving the way for novel therapeutic strategies and industrial processes. This brief underscores the importance of staying abreast of the latest studies to fully capitalize on the opportunities presented by this compound.

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